1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea

• IUPAC Name: 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea
• InChI: InChI=1S/C13H16N4O/c14-8-10-3-1-4-11(7-10)16-13(18)17-12-5-2-6-15-9-12/h1,3-4,7,12,15H,2,5-6,9H2,(H2,16,17,18)/t12-/m1/s1
• InChI Key: CBJJTPXAFSCQEG-GFCCVEGCSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)NC2=CC=CC(=C2)C#N
• Isomeric SMILES: C1C[C@H](CNC1)NC(=O)NC2=CC=CC(=C2)C#N
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea is a chemical compound that belongs to the class of urea derivatives. It has gained significant attention in the scientific community due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea involves the inhibition of specific enzymes and proteins that are involved in disease progression. For example, the compound has been found to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in the development of Alzheimer's disease. By inhibiting GSK-3β, 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea can prevent the formation of amyloid plaques, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea has been shown to have various biochemical and physiological effects. For example, the compound has been found to reduce inflammation and oxidative stress, which are involved in the development of various diseases. Additionally, 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea is its potential as a therapeutic agent for various diseases. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in human clinical trials. However, one of the limitations of 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea is its potential toxicity and side effects, which need to be carefully evaluated before its use in humans.

Future Directions

There are several future directions for research on 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea. One direction is to further investigate the compound's potential as a therapeutic agent for various diseases. Another direction is to explore the compound's mechanism of action in more detail, particularly its interactions with specific enzymes and proteins. Additionally, research is needed to evaluate the safety and toxicity of 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea in humans, and to determine the optimal dosage and administration route for therapeutic use.

Synthesis Methods

The synthesis of 1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea involves the reaction of 3-cyanophenyl isocyanate with (3R)-piperidin-3-amine. The reaction is carried out in an organic solvent such as acetonitrile or dichloromethane, and the product is obtained after purification through column chromatography.

Scientific Research Applications

1-(3-cyanophenyl)-3-[(3R)-piperidin-3-yl]urea has been extensively studied for its potential applications in drug development. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been found to inhibit the activity of specific enzymes and proteins that are involved in the development and progression of these diseases.